Cas no 307353-95-3 (3-Quinolinecarbonitrile, 4-chloro-6-hydroxy-7-Methoxy-)

• Product Name: 3-Quinolinecarbonitrile, 4-chloro-6-hydroxy-7-Methoxy-
• CAS No: 307353-95-3
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• CID: 831568
• PubChem ID: 22048520
• Update Time: 2025-04-19

3-Quinolinecarbonitrile, 4-chloro-6-hydroxy-7-Methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 4-chloro-6-hydroxy-7-Methoxy-
• 4-Chloro-6-hydroxy-7-methoxy-3-quinolinecarbonitrile
• 4-chloro-6-hydroxy-7-methoxyquinoline-3-carbonitrile
• 3-cyano-4-benzyloxybenzoic acid
• 3-cyano-4-chloro-6-hydroxy-7-methoxyquinoline
• 4-(benzyloxy)-3-cyanobenzoic acid
• 4-BENZYLOXY-3-CYANOBENZOIC ACID
• 4-Benzyloxy-3-cyano-benzoicacid
• AGN-PC-015CDJ
• Benzoicacid, 3-cyano-4-(phenylmethoxy)-
• CTK3I5615
• PubChem18451
• SureCN5026568
• VUEBXNBMTKMJQN-UHFFFAOYSA-N
• SCHEMBL4950543
• 307353-95-3
• DB-358165
• E87779
• 3-Quinolinecarbonitrile,4-chloro-6-hydroxy-7-methoxy-

• Inchi： 1S/C11H7ClN2O2/c1-16-10-3-8-7(2-9(10)15)11(12)6(4-13)5-14-8/h2-3,5,15H,1H3
• InChI Key： VUEBXNBMTKMJQN-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C2C=C(C(=CC2=1)O)OC

Computed Properties

• Exact Mass: 234.01971
• Monoisotopic Mass: 234.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 66.14